Cas no 1860748-55-5 (Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl-)

• Product Name: Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl-
• CAS No: 1860748-55-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5274779
• PubChem ID: 165445754
• Update Time: 2025-10-31

Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl-
• EN300-682936
• 2-[1-(aminomethyl)cyclopropyl]-1-cyclobutylpropan-2-ol
• 1860748-55-5

• Inchi： 1S/C11H21NO/c1-10(13,7-9-3-2-4-9)11(8-12)5-6-11/h9,13H,2-8,12H2,1H3
• InChI Key： HIFLXGNPDCOHMF-UHFFFAOYSA-N
• SMILES： OC(C)(CC1CCC1)C1(CN)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 282.7±13.0 °C(Predicted)
• pka: 15.22±0.29(Predicted)

Additional information on Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl-

Professional Introduction to Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl (CAS No. 1860748-55-5)

Cyclobutaneethanol, specifically the compound with the chemical identifier CAS No. 1860748-55-5, is a sophisticated molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by the structural motif α-[1-(aminomethyl)cyclopropyl]-α-methyl, represents a unique blend of cycloalkyl and amino functional groups, making it a promising candidate for various applications in medicinal chemistry and drug development.

The structural uniqueness of this compound lies in its dual functionality: the presence of a cyclopropyl ring linked to an aminomethyl group, and a methyl-substituted secondary alcohol. This configuration not only imparts distinct electronic properties but also opens up possibilities for diverse chemical modifications and biological interactions. The cyclopropyl ring, known for its stability and rigidity, can serve as a scaffold for further derivatization, while the aminomethyl group provides a site for hydrogen bonding and potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways through precise targeting. The compound Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl has emerged as a subject of extensive research due to its potential pharmacological properties. Its structural features suggest that it could interact with enzymes or receptors in ways that may lead to therapeutic benefits. For instance, the ability of the aminomethyl group to form hydrogen bonds could be exploited to enhance binding affinity to specific biological targets.

One of the most exciting aspects of this compound is its potential application in the development of new drugs. The combination of cycloalkyl and amino functionalities makes it an intriguing candidate for further exploration in drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. Preliminary studies have shown that derivatives of this compound may exhibit properties that are beneficial in treating various diseases, including inflammatory conditions and neurological disorders.

The synthesis of Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups while maintaining structural integrity requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and purity.

The pharmacological evaluation of this compound is another area where significant progress has been made. In vitro studies have demonstrated that derivatives of this molecule can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions have been shown to modulate cellular processes in ways that could lead to therapeutic effects. For example, some derivatives have exhibited anti-inflammatory properties by inhibiting key enzymes involved in inflammation.

In addition to its potential therapeutic applications, Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl also holds promise for industrial applications. Its unique structure makes it a valuable building block for more complex molecules used in materials science and agrochemicals. The ability to functionalize this compound at multiple sites allows for the creation of novel materials with tailored properties.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties and exploring new synthetic routes. By fine-tuning its structure, researchers aim to enhance its efficacy and reduce potential side effects. Additionally, computational methods are being increasingly employed to predict how different modifications will affect the molecule's behavior, thereby accelerating the drug discovery process.

In conclusion, Cyclobutaneethanol, α-[1-(aminomethyl)cyclopropyl]-α-methyl (CAS No. 1860748-55-5) is a fascinating molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research, offering opportunities for innovation across multiple disciplines. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and industry.